Cas no 1207050-14-3 (2-{2-[2-(4-fluorobenzamido)-1,3-thiazol-4-yl]acetamido}-N,N,4-trimethyl-1,3-thiazole-5-carboxamide)

• Product Name: 2-{2-[2-(4-fluorobenzamido)-1,3-thiazol-4-yl]acetamido}-N,N,4-trimethyl-1,3-thiazole-5-carboxamide
• CAS No: 1207050-14-3
• Molecular Formula: C₁₉H₁₈FN₅O₃S₂
• Molecular Weight: 447.506324291229
• CID: 5850985
• PubChem ID: 45497683

2-{2-[2-(4-fluorobenzamido)-1,3-thiazol-4-yl]acetamido}-N,N,4-trimethyl-1,3-thiazole-5-carboxamide Properties

Names and Identifiers

• 2-[[2-[2-[(4-fluorobenzoyl)amino]-1,3-thiazol-4-yl]acetyl]amino]-N,N,4-trimethyl-1,3-thiazole-5-carboxamide
• 2-{2-[2-(4-fluorobenzamido)-1,3-thiazol-4-yl]acetamido}-N,N,4-trimethyl-1,3-thiazole-5-carboxamide
• AKOS024628523
• F2202-3241
• 1207050-14-3
• 2-(2-(2-(4-fluorobenzamido)thiazol-4-yl)acetamido)-N,N,4-trimethylthiazole-5-carboxamide

• InChIKey： VVHQRWSLCSUZFU-UHFFFAOYSA-N
• Inchi： 1S/C19H18FN5O3S2/c1-10-15(17(28)25(2)3)30-19(21-10)23-14(26)8-13-9-29-18(22-13)24-16(27)11-4-6-12(20)7-5-11/h4-7,9H,8H2,1-3H3,(H,21,23,26)(H,22,24,27)
• SMILES： S1C(C(N(C)C)=O)=C(C)N=C1NC(CC1=CSC(NC(=O)C2=CC=C(F)C=C2)=N1)=O

Computed Properties

• Exact Mass: 447.08350996g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 447.08350996g/mol
• Heavy Atom Count: 30
• Complexity: 648
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 161Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives